Cas no 899963-48-5 (N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(4-methylphenyl)sulfanylacetamide)

• Product Name: N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(4-methylphenyl)sulfanylacetamide
• CAS No: 899963-48-5
• MF: C₁₉H₁₉N₃O₄S
• MW: 385.436863183975
• CID: 5490775
• Update Time: 2025-05-24

N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(4-methylphenyl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-(4-methylphenyl)sulfanylacetamide
• N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(4-methylphenyl)sulfanylacetamide

• Inchi： 1S/C19H19N3O4S/c1-12-4-7-14(8-5-12)27-11-17(23)20-19-22-21-18(26-19)13-6-9-15(24-2)16(10-13)25-3/h4-10H,11H2,1-3H3,(H,20,22,23)
• InChI Key： RKXBDEKGLSLZSQ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(OC)C(OC)=C2)O1)(=O)CSC1=CC=C(C)C=C1

Additional information on N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(4-methylphenyl)sulfanylacetamide

N-5-(3,4-Dimethoxyphenyl)-1,3,4-Oxadiazol-2-yl-2-(4-Methylphenyl)sulfanylacetamide (CAS No. 899963-48-5)

The compound N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(4-methylphenyl)sulfanylacetamide (CAS No. 899963-48-5) is a highly specialized organic compound with a complex structure that combines multiple functional groups. This compound has garnered significant attention in the fields of medicinal chemistry, materials science, and biotechnology due to its unique properties and potential applications. The molecule features a 1,3,4-oxadiazole ring, which is a five-membered heterocyclic structure containing one oxygen and two nitrogen atoms. This ring system is known for its stability and reactivity in various chemical reactions.

The dimethoxyphenyl group attached to the oxadiazole ring contributes to the compound's electronic properties and enhances its ability to interact with biological systems. Additionally, the sulfanylacetamide group provides further functionalization, enabling the compound to participate in hydrogen bonding and other non-covalent interactions. These features make it a promising candidate for drug design and development.

Recent studies have highlighted the potential of this compound as a bioactive agent in the treatment of various diseases. For instance, research has shown that the oxadiazole-containing structures can exhibit significant anti-inflammatory and anti-tumor activities. Furthermore, the presence of the dimethoxyphenyl group has been linked to improved pharmacokinetic profiles, including enhanced solubility and bioavailability.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and oxidation steps. The synthesis typically starts with the preparation of the oxadiazole core followed by functionalization with the dimethoxyphenyl and sulfanylacetamide groups. The optimization of reaction conditions is crucial to ensure high yields and purity of the final product.

From an environmental perspective, this compound has been evaluated for its biodegradability and toxicity. Studies indicate that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is needed to fully understand its long-term environmental impact.

Looking ahead, the compound's versatility suggests that it could find applications beyond its current scope. Potential areas of exploration include its use as a building block in supramolecular chemistry or as a component in advanced materials such as polymers or nanomaterials.